2-Benzylindoline

• IUPAC Name: 2-benzyl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C15H15N/c1-2-6-12(7-3-1)10-14-11-13-8-4-5-9-15(13)16-14/h1-9,14,16H,10-11H2
• InChI Key: VVAJLLNURZDAGM-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=CC=CC=C21)CC3=CC=CC=C3
• Molecular Formula: C15H15N
• Molecular Weight: 209.29 g/mol

Description

2-Benzylindoline, also known as 2-benzyl-2,3-dihydro-1H-indole, is a compound with the molecular weight of 209.29. It is an oil-like substance stored at a temperature of 4°C.

Synthesis Analysis

The synthesis of 2-Benzylindoline can be achieved through various methods. One such method involves the use of transition metal-catalyzed processes. For instance, a palladium-free domino multicomponent reaction of o-halo-N-phenylbenzamides, phenylacetylene, and substituted indoles can be used to afford 3-benzyl-3-(indol-3-yl)-2-phenyl-2,3-dihydroisoindolinones.

Molecular Structure Analysis

The molecular structure of 2-Benzylindoline consists of a benzene ring fused with a five-membered nitrogenous ring. The InChI code for 2-Benzylindoline is 1S/C15H15N/c1-2-6-12(7-3-1)10-14-11-13-8-4-5-9-15(13)16-14/h1-9,14,16H,10-11H2.

Chemical Reactions Analysis

In the chemical reactions involving 2-Benzylindoline, elimination of benzene was observed besides hydride transfer and electron transfer reactions. Other reactions include electrophilic substitution reactions at the benzene ring and the pyrrole ring.

Physical And Chemical Properties Analysis

2-Benzylindoline is an oil-like substance. Its physical and chemical properties are influenced by its molecular structure, which consists of a benzene ring fused with a five-membered nitrogenous ring.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents against influenza A. .
• .

Neuroprotective Properties

Indole compounds have been explored for neuroprotection. Although not directly studied, 2-benzyl-2,3-dihydro-1H-indole’s indole structure hints at possible neuroprotective applications.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include 2-benzylindoline, have been found to bind with high affinity to multiple receptors . These compounds have shown a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . The mode of action often involves the compound binding to a specific receptor, which can then influence the function of the receptor and lead to various downstream effects .

Biochemical Pathways

For instance, indole is involved in the metabolism of tryptophan by gut microorganisms . The specific pathways affected by 2-benzylindoline would likely depend on its specific targets and mode of action.

Result of Action

Given the broad range of biological activities exhibited by indole derivatives , it is likely that 2-benzylindoline could have a variety of potential effects at the molecular and cellular level.

Safety and Hazards

The safety information for 2-Benzylindoline includes a GHS07 pictogram and a warning signal word. The hazard statements include H302, H312, H315, H319, H332, and H335.